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Introduction
Baz1A-IN-1 has emerged as a potent and selective small molecule inhibitor of the BAZ1A

(Bromodomain Adjacent to Zinc Finger Domain 1A) protein, a key component of the ISWI

(Imitation Switch) chromatin remodeling complexes. BAZ1A, also known as ACF1, plays a

crucial role in regulating gene expression through its involvement in chromatin assembly and

remodeling. Dysregulation of BAZ1A has been implicated in various diseases, particularly

cancer, making it an attractive therapeutic target. This technical guide provides a

comprehensive overview of Baz1A-IN-1, including its biochemical and cellular activities,

detailed experimental protocols for its evaluation, and its impact on relevant signaling

pathways.

Core Data Presentation
Biochemical and Cellular Activity of Baz1A-IN-1
The following table summarizes the key quantitative data for Baz1A-IN-1, demonstrating its

potency and cellular effects.
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Parameter Value Cell Lines Reference

Binding Affinity (KD) 0.52 μM - [1]

IC50 (Anti-viability) 5.08 μM THP-1 [2]

4.29 μM ZR-75-30 [2]

10.65 μM BT474 [2]

7.70 μM H1975 [2]

Mechanism of Action
Baz1A-IN-1 functions as a competitive inhibitor of the BAZ1A bromodomain. The bromodomain

is a protein module that recognizes and binds to acetylated lysine residues on histone tails, a

key mechanism for tethering chromatin remodeling complexes to specific genomic loci. By

occupying the acetyl-lysine binding pocket of the BAZ1A bromodomain, Baz1A-IN-1 prevents

the recruitment of the BAZ1A-containing ISWI complexes to chromatin, thereby modulating the

expression of BAZ1A-target genes.

Signaling Pathways
BAZ1A is a central player in several signaling pathways critical for cell growth, differentiation,

and survival. Baz1A-IN-1, by inhibiting BAZ1A function, can significantly impact these

pathways.

BAZ1A in the Wnt/β-catenin Signaling Pathway
BAZ1A has been shown to act as a transcriptional repressor of Wnt target genes. In the

absence of a Wnt signal, the BAZ1A-containing chromatin remodeling complex is recruited to

the promoters of Wnt target genes, contributing to a repressive chromatin state. Inhibition of

BAZ1A with Baz1A-IN-1 can lead to the derepression of these genes.
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BAZ1A in Wnt Signaling
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BAZ1A in Vitamin D Receptor Signaling
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BAZ1A in E2F Transcription Program

E2F1 Promoter Regulation With Baz1A-IN-1
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Cell Viability (MTT) Assay Workflow
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In Vivo Xenograft Study Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7836978#baz1a-in-1-as-a-baz1a-protein-inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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